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Compound of Interest

Compound Name: Lrrk2-IN-4

Cat. No.: B12415601 Get Quote

Essential Safety and Handling Guide for Lrrk2-IN-4
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of potent compounds like Lrrk2-IN-4, a LRRK2 kinase inhibitor, is paramount. This

guide provides immediate, essential safety and logistical information, including operational and

disposal plans, to foster a secure laboratory environment. The following procedures are based

on best practices for handling similar kinase inhibitors and should be adapted to your specific

laboratory conditions through a formal risk assessment.

Personal Protective Equipment (PPE)
The primary defense against exposure to Lrrk2-IN-4 is the consistent and correct use of

Personal Protective Equipment. A risk assessment should be conducted to determine the

specific PPE required for the procedures being performed.[1]
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PPE Category Item Specification Rationale

Eye Protection Safety Goggles With side-shields.[2]

Protects eyes from

splashes of chemicals

or aerosols.[1]

Hand Protection Nitrile Gloves Chemically resistant.

Prevents skin contact

with the compound.[1]

[2]

Body Protection Laboratory Coat Impervious clothing.[2]

Protects skin and

street clothing from

contamination.[1]

Respiratory Protection Respirator

Use a suitable

respirator if dust or

aerosols are

generated.[2]

Avoids inhalation of

the compound,

especially given that

some LRRK2

inhibitors have shown

effects on lung tissue

in preclinical studies.

[3][4]

Emergency First Aid Procedures
In the event of accidental exposure to Lrrk2-IN-4, immediate action is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water, occasionally lifting the upper and lower

eyelids. Seek medical attention.[2][5]

Skin Contact

Remove contaminated clothing and rinse skin

thoroughly with water. Seek medical attention if

irritation develops.[2][5]

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, provide respiratory support

and seek immediate medical attention.[2][5]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.[5]

Operational and Disposal Plans
A clear, step-by-step plan for handling and disposing of Lrrk2-IN-4 is essential for laboratory

safety and regulatory compliance.

Handling and Storage Workflow
The following diagram outlines the standard operating procedure for the safe handling and

storage of Lrrk2-IN-4.
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Lrrk2-IN-4 Handling and Storage Workflow

Preparation

Handling

Storage

Conduct Risk Assessment

Don Appropriate PPE

Weigh in Ventilated Enclosure

Prepare Solution in Fume Hood

Store Solid at -20°CConduct Experiment Store Solution at -80°C
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General Kinase Inhibitor Signaling Pathway

Inhibition Mechanism

LRRK2 Kinase

Phosphorylated Substrate
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ATP Substrate Protein Lrrk2-IN-4

Blocks ATP Binding Site

Downstream Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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